(2S,3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol
Overview
Description
(2S,3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol is a useful research compound. Its molecular formula is C10H19BO3 and its molecular weight is 198.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol involves the conversion of a starting material containing a boronic acid group to the desired product through a series of reactions.", "Starting Materials": [ "4-bromo-1-butene", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Sodium hydride", "Diethyl ether", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Magnesium sulfate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Deprotonation of 4-bromo-1-butene with sodium hydride in diethyl ether to form the corresponding butene anion.", "Step 2: Addition of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the butene anion to form the boronic acid intermediate.", "Step 3: Treatment of the boronic acid intermediate with methanol and sodium hydroxide to form the corresponding methyl ester.", "Step 4: Hydrolysis of the methyl ester with hydrochloric acid to form the corresponding carboxylic acid.", "Step 5: Conversion of the carboxylic acid to the corresponding acid chloride using thionyl chloride.", "Step 6: Addition of magnesium sulfate to the acid chloride to form the corresponding Grignard reagent.", "Step 7: Addition of the Grignard reagent to 2-bromo-3-methyl-2-butene to form the corresponding alcohol.", "Step 8: Conversion of the alcohol to the corresponding aldehyde using pyridinium chlorochromate.", "Step 9: Wittig reaction of the aldehyde with triphenylphosphine and methyltriphenylphosphonium bromide to form the desired (2S,3E)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-2-ol.", "Step 10: Purification of the product using ethyl acetate and water, followed by drying with sodium sulfate." ] } | |
CAS No. |
210408-23-4 |
Molecular Formula |
C10H19BO3 |
Molecular Weight |
198.1 |
Purity |
95 |
Origin of Product |
United States |
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